Cas no 584-87-2 (3-Formyl-4-hydroxybenzoic acid)

3-Formyl-4-hydroxybenzoic acid Properties

Names and Identifiers

• 3-Formyl-4-hydroxybenzoic acid
• Benzoic acid,3-formyl-4-hydroxy-
• NSC115705
• EN300-115098
• BCP05672
• DTXSID90973951
• Z1255434815
• NXZBZWZORYEIJL-UHFFFAOYSA-N
• 584-87-2
• AKOS000541027
• A869432
• FT-0692502
• SCHEMBL1100563
• Benzoic acid, 3-formyl-4-hydroxy-
• SY110468
• Oprea1_143744
• J-200056
• MFCD00016595
• CS-W010815
• TS-7249
• NSC-115705
• F17007
• 3-Formyl-4-hydroxybenzoic acid, 97%
• Oprea1_850501
• BP-13031
• 3-FORMYL-4-HYDROXYBENZOICACID
• 4-Hydroxy-3-methanoyl-benzoic acid
• BBL102665
• DB-072489
• STL556469
• +Expand

• MDL： MFCD00016595
• InChIKey： NXZBZWZORYEIJL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6O4/c9-4-6-3-5(8(11)12)1-2-7(6)10/h1-4,10H,(H,11,12)
• SMILES： C1=CC(=C(C=C1C(=O)O)C=O)O

Computed Properties

• Exact Mass: 166.02700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.027
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• LogP: 0.90290
• PSA: 74.60000
• Refractive Index: 1.5090 (estimate)
• Boiling Point: 254.32°C (rough estimate)
• Melting Point: 246-250 °C (lit.)
• Flash Point: 177.0±21.6 °C
• Color/Form: No data available
• Solubility: 。
• Density: 1.3579 (rough estimate)

3-Formyl-4-hydroxybenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Instruction： S26; S36/37
• Risk Phrases：R22; R36/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H317-H319
• Warning Statement： P280-P305 + P351 + P338
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 22-36/38
• Signal Word：Warning

3-Formyl-4-hydroxybenzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%